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Compound of Interest

Tetradeca-3,8,11-trienyl acetate,
(3E,82,112)-

Cat. No.: B182164

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3E,8Z,112)-tetradeca-3,8,11-trienyl acetate is a key semiochemical, acting as the major
component of the sex pheromone of the tomato leafminer, Tuta absoluta. This guide provides
an in-depth overview of its chemical properties, detailed experimental protocols for its synthesis
and analysis, and an exploration of its role in biological signaling pathways. The information
presented is intended to support research and development efforts in pest management and
related fields.

Chemical Properties

(3E,87,112)-tetradeca-3,8,11-trienyl acetate is a colorless to light yellow oily liquid with a
characteristic odor.[1] It is insoluble in water but soluble in many organic solvents.[1]

Physicochemical Data

The following table summarizes the key physicochemical properties of (3E,8Z,11Z)-tetradeca-
3,8,11-trienyl acetate.
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Property Value Source
Molecular Formula C16H2602 [2][3]
Molecular Weight 250.38 g/mol [2][3]
Predicted Boiling Point 333.6+31.0°C [1]
Predicted Density 0.903 £ 0.06 g/cm3 [1]
Melting Point Not experimentally determined

- Insoluble in water; Soluble in
Solubility , [1]
organic solvents

CAS Number 163041-94-9 [2]

Spectral Data

Detailed spectral data, including tH NMR and 3C NMR, are crucial for the structural
confirmation of (3E,8Z,117)-tetradeca-3,8,11-trienyl acetate. While specific spectral data from a
single source is not readily available in the provided search results, a combination of
information from various synthetic procedures would be necessary for a complete assignment.

Experimental Protocols

The synthesis of (3E,8Z,112)-tetradeca-3,8,11-trienyl acetate has been achieved through
various routes, often involving stereoselective steps to ensure the correct geometry of the
double bonds.

Synthesis

One common synthetic approach involves a Wittig reaction for the formation of the Z-double
bonds and a Knoevenagel condensation for the E-double bond.[4] Another reported method
utilizes a Grignard reaction. The overall yield and purity can vary depending on the chosen
route, with reported yields of around 35-41%.[4]

lllustrative Synthetic Scheme (Conceptual)
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Caption: Conceptual workflow of a synthetic route.

General Acetylation Protocol: The final step in many syntheses is the acetylation of the

corresponding alcohol. This is typically achieved by reacting (3E,8Z,11Z)-tetradeca-3,8,11-

trien-1-ol with an acetylating agent such as acetyl chloride or acetic anhydride in the presence

of a base like pyridine or an acid catalyst.

Purification

Purification of the crude product is essential to remove byproducts and unreacted starting

materials. Common purification techniques include:

o Extraction: The reaction mixture is typically worked up using a liquid-liquid extraction with a

suitable organic solvent (e.g., diethyl ether, hexanes) and washed with aqueous solutions to
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remove water-soluble impurities.

o Column Chromatography: Silica gel column chromatography is a standard method for
separating the target compound from other components based on polarity. A gradient of
solvents, such as a hexane/ethyl acetate mixture, is often employed.

« Distillation: For larger quantities, vacuum distillation can be used to purify the final product
based on its boiling point.

Analytical Methods

The identity and purity of (3E,8Z,117)-tetradeca-3,8,11-trienyl acetate are confirmed using
various analytical techniques.

¢ Gas Chromatography-Mass Spectrometry (GC-MS): GC is used to separate the components
of a mixture, and MS provides information about the molecular weight and fragmentation
pattern of each component, allowing for identification. The retention time on a specific GC
column and the mass spectrum are characteristic of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
powerful tools for elucidating the precise structure of the molecule, including the
stereochemistry of the double bonds. Chemical shifts, coupling constants, and integration of
the signals provide detailed structural information.

Biological Sighaling Pathway

As a sex pheromone, (3E,8Z,117)-tetradeca-3,8,11-trienyl acetate plays a critical role in the
reproductive cycle of Tuta absoluta. The signaling pathway involves the detection of the
pheromone by the male moth, leading to a behavioral response.

The process begins with the release of the pheromone by the female. The male moth detects
the pheromone molecules using specialized olfactory sensory neurons located in its antennae.
These neurons house specific pheromone-binding proteins (PBPSs) that recognize and bind to
the pheromone molecules. This binding event is thought to solubilize the hydrophobic
pheromone and transport it to the olfactory receptors (ORs) on the dendritic membrane of the
sensory neuron. The interaction between the pheromone-PBP complex and the OR triggers a
signal transduction cascade, resulting in the generation of an electrical signal. This signal is
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then transmitted to the antennal lobe and higher brain centers, ultimately leading to the male's
upwind flight towards the female for mating.[5]

Male Moth Antenna
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Caption: Pheromone reception and signaling pathway.

Applications in Research and Drug Development

The detailed understanding of the chemical properties and biological activity of (3E,8Z,112)-
tetradeca-3,8,11-trienyl acetate is paramount for the development of effective and
environmentally friendly pest control strategies. Researchers can utilize this information for:

» Developing lures for monitoring and mass trapping: The synthetic pheromone is highly
attractive to male Tuta absoluta and can be used in traps to monitor population levels and for
mass trapping to reduce their numbers.

e Mating disruption: By permeating the atmosphere with high concentrations of the synthetic
pheromone, the ability of male moths to locate females is disrupted, thereby reducing mating
success and subsequent generations.

» Structure-activity relationship studies: Synthesizing and testing analogs of the natural
pheromone can lead to the discovery of more potent or stable compounds for pest control.

o Drug discovery: The olfactory signaling pathway in insects presents a target for the
development of novel insecticides that are highly specific and have minimal impact on non-
target organisms.

Conclusion

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://discovery.researcher.life/article/identification-and-functional-disparity-of-pheromone-binding-proteins-from-tomato-leafminer-tuta-absoluta-in-detection-of-sex-pheromone-components/7d7b97614b483a0fa6501edb28da422c
https://www.benchchem.com/product/b182164?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(3E,82,117)-tetradeca-3,8,11-trienyl acetate is a molecule of significant interest due to its
potent biological activity as a sex pheromone. This guide has provided a comprehensive
overview of its chemical properties, synthetic and analytical methodologies, and its role in the
olfactory signaling pathway of Tuta absoluta. This information serves as a valuable resource for
researchers and professionals working towards innovative and sustainable solutions in
agriculture and pest management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b182164?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/(3E,8Z,11Z)-Tetradeca-3,8,11-trienyl%20acetate
https://pubchem.ncbi.nlm.nih.gov/compound/9992319
https://pubchem.ncbi.nlm.nih.gov/compound/9992319
https://www.usbio.net/biochemicals/427910//data-sheet
https://www.researchgate.net/publication/361170435_Concise_synthesis_of_3E8Z11Z-tetradeca-3811-trienyl_acetate_and_3E8Z-tetradeca-38-dienyl_acetate_both_sex_pheromone_components_of_the_tomato_leafminer_Tuta_absoluta
https://discovery.researcher.life/article/identification-and-functional-disparity-of-pheromone-binding-proteins-from-tomato-leafminer-tuta-absoluta-in-detection-of-sex-pheromone-components/7d7b97614b483a0fa6501edb28da422c
https://www.benchchem.com/product/b182164#3e-8z-11z-tetradeca-3-8-11-trienyl-acetate-chemical-properties
https://www.benchchem.com/product/b182164#3e-8z-11z-tetradeca-3-8-11-trienyl-acetate-chemical-properties
https://www.benchchem.com/product/b182164#3e-8z-11z-tetradeca-3-8-11-trienyl-acetate-chemical-properties
https://www.benchchem.com/product/b182164#3e-8z-11z-tetradeca-3-8-11-trienyl-acetate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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